2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol

• Molecular Formula: C10H13Br2NO2
• Molecular Weight: 339.02 g/mol
• IUPAC Name: 2-[(3,5-dibromo-2-methoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C10H13Br2NO2/c1-15-10-7(6-13-2-3-14)4-8(11)5-9(10)12/h4-5,13-14H,2-3,6H2,1H3
• InChI Key: NQQAOBYKIFHMAJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1CNCCO)Br)Br
• Canonical SMILES: COC1=C(C=C(C=C1Br)Br)CNCCO

Description

2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has unique properties that make it useful in a variety of applications, including biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol is not fully understood. However, it has been shown to inhibit the activity of PKC, which plays a critical role in cell signaling pathways. Additionally, 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol has been shown to modulate the activity of GPCRs, which are involved in a variety of physiological processes.
Biochemical and physiological effects:
Studies have shown that 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol has a variety of biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit cell migration and invasion, and modulate gene expression. Additionally, 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol has been shown to have anti-inflammatory and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol in lab experiments is its specificity for PKC and GPCRs. This compound can be used to selectively inhibit or modulate the activity of these proteins, allowing for the study of specific signaling pathways. However, one of the limitations of using 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol is its potential toxicity. This compound has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol. One area of research could focus on the development of novel derivatives of this compound with improved specificity and reduced toxicity. Additionally, further studies could investigate the potential therapeutic applications of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol in the treatment of cancer, inflammation, and other diseases. Finally, the use of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol in combination with other compounds could be explored to enhance its efficacy and reduce potential side effects.
Conclusion:
In conclusion, 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has unique properties that make it useful in a variety of applications, including biochemical and physiological studies. While there are limitations to its use, the potential applications of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol make it an important area of research for the future.

Synthesis Methods

The synthesis of 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol involves the reaction of 3,5-dibromo-2-methoxybenzaldehyde with ethylenediamine in the presence of a reducing agent. This reaction results in the formation of the desired product, which can be purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of applications, including as an inhibitor of protein kinase C (PKC) and as a modulator of G protein-coupled receptors (GPCRs). Additionally, 2-[(3,5-Dibromo-2-methoxybenzyl)amino]ethanol has been used in studies of cell signaling pathways, apoptosis, and gene expression.